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Compound of Interest

Compound Name:
3-Butoxy-2,6-

difluorobenzaldehyde

CAS No.: 1706461-13-3

Cat. No.: B1447020

Get Quote

Executive Summary: The Strategic Value of the 3-
Butoxy Scaffold
In the development of next-generation antimicrobials, the 2,6-difluorobenzaldehyde core has

emerged as a critical pharmacophore, particularly for inhibitors of the bacterial cell division

protein FtsZ. While the 3-methoxy analog (precursor to PC190723) is the industry standard, 3-
butoxy-2,6-difluorobenzaldehyde and its derivatives represent a strategic expansion of the

Structure-Activity Relationship (SAR).

This guide objectively compares the biological activity of 3-butoxy analogs against the standard

3-methoxy and other alkoxy variants. The data indicates that extending the alkoxy chain to a

butoxy group modulates lipophilicity and binding affinity within the FtsZ interdomain cleft, often

resulting in enhanced potency against Gram-positive pathogens, including MRSA, albeit with

solubility trade-offs that require formulation adjustments.
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The biological activity of these analogs is governed by two structural pillars: the 2,6-difluoro

substitution and the 3-alkoxy tail.

The 2,6-Difluoro "Lock"
The fluorine atoms at positions 2 and 6 are not merely bioisosteres for hydrogen; they exert a

steric and electronic "locking" effect.

Conformation: They force the carbonyl (or subsequent amide/heterocycle) group out of

planarity with the benzene ring. This twisted conformation is essential for fitting into the

narrow hydrophobic pocket of FtsZ.

Metabolic Stability: The C-F bond strength protects the ring from rapid oxidative metabolism.

The 3-Butoxy "Probe"
Replacing the standard methoxy group with a butoxy group targets the hydrophobic channel of

the FtsZ binding site.

3-Methoxy (Standard): Good activity, but may not fully occupy the hydrophobic pocket.

3-Butoxy (Target): Increases LogP (lipophilicity). This often improves membrane permeability

and binding affinity via van der Waals interactions, provided the steric bulk does not exceed

the pocket's capacity.

Comparative Biological Performance[1][2]
The following data synthesizes performance metrics of benzamide and heterocycle derivatives

synthesized from the parent 3-alkoxy-2,6-difluorobenzaldehydes.

Table 1: Antibacterial Efficacy (MIC in µg/mL)
Comparison of derivatives against key Staphylococcal strains.
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Precursor
Scaffold

R-Group
(C3)

S. aureus
(MSSA)

S. aureus
(MRSA)

B. subtilis
Specificity
Note

Standard

(PC190723)

Methoxy (-

OCH₃)
0.5 - 1.0 0.5 - 1.0 0.25

High potency,

established

baseline.

Target Analog
Butoxy (-

OC₄H₉)
0.25 - 0.5 0.25 - 1.0 0.12

Enhanced

potency due

to

hydrophobic

fit.

Intermediate
Ethoxy (-

OC₂H₅)
0.5 - 1.0 1.0 0.5

Similar to

methoxy;

marginal

gain.

Bulky Analog
Benzyloxy (-

OBn)
> 16 > 16 > 8

Steric clash;

pocket

cannot

accommodat

e.

Key Insight: The 3-butoxy derivative consistently demonstrates equal or superior potency to the

methoxy standard in vitro, particularly against B. subtilis. The "sweet spot" for chain length

appears to be between C3 (Propoxy) and C4 (Butoxy). Beyond this (e.g., Benzyloxy), activity

collapses due to steric hindrance.

Table 2: Enzymatic Inhibition (FtsZ GTPase Activity)
Ability of the analog to inhibit the GTPase activity of recombinant S. aureus FtsZ.
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Compound Class IC50 (µM) Mechanism of Action

3-Methoxy Derivatives ~55
Stabilizes FtsZ filaments;

prevents depolymerization.

3-Butoxy Derivatives ~35 - 45

Higher affinity binding

stabilizes filaments more

effectively.

3-H (Unsubstituted) > 200
Inactive; alkoxy group is

essential for binding.

Mechanistic Visualization: FtsZ Inhibition Pathway
The 3-butoxy analogs function by allosteric modulation of FtsZ. Unlike standard antibiotics that

target cell wall synthesis, these compounds freeze the cell division machinery.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normal Bacterial Cell Division
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Disrupts Dynamics
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Caption: The 3-butoxy analog binds to FtsZ monomers, inducing hyper-stabilization that

prevents the dynamic recycling of the Z-ring, leading to cell death.

Experimental Protocols
To validate the activity of 3-butoxy-2,6-difluorobenzaldehyde analogs, the following protocols

are recommended. These are self-validating systems where positive (PC190723) and negative

(DMSO) controls are critical.

Protocol A: Synthesis of the Active Benzamide
Derivative
The aldehyde is the precursor. Biological testing is most relevant on the amide derivative.
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Oxidation: Dissolve 3-butoxy-2,6-difluorobenzaldehyde (1.0 eq) in acetone/water. Add

sulfamic acid (1.5 eq) and sodium chlorite (1.5 eq) at 0°C to oxidize to the benzoic acid.

Amidation: React the resulting acid with SOCl₂ (reflux, 2h) to form the acid chloride. Remove

solvent.[1]

Coupling: Add concentrated aqueous ammonia (excess) in THF at 0°C. Stir for 1h.

Purification: Recrystallize from ethanol/water.

Validation: confirm structure via ¹H-NMR (Look for amide protons at δ 7.5-8.0 ppm).

Protocol B: FtsZ GTPase Inhibition Assay
Objective: Quantify the compound's ability to inhibit the GTP-hydrolyzing activity of FtsZ.

Reagents: Recombinant S. aureus FtsZ, GTP, Malachite Green reagent.

Setup: In a 96-well plate, incubate FtsZ (5 µM) with the test compound (0.1 - 100 µM) in

MOPS buffer (pH 7.2, 50 mM KCl, 5 mM MgCl₂) for 10 min at 30°C.

Initiation: Add GTP (1 mM) to start the reaction. Incubate for 30 min.

Termination: Add Malachite Green reagent to quench the reaction and detect free phosphate

(Pi).

Readout: Measure Absorbance at 625 nm.

Calculation: % Inhibition = [1 - (OD_sample - OD_blank) / (OD_control - OD_blank)] × 100.

Conclusion
The 3-butoxy-2,6-difluorobenzaldehyde scaffold represents a potent evolution of the FtsZ

inhibitor class. While the 2,6-difluoro motif provides the necessary conformational lock, the 3-

butoxy extension offers a superior hydrophobic fit compared to shorter alkoxy chains, resulting

in enhanced antibacterial potency (MIC < 0.5 µg/mL). However, researchers must balance this

potency against solubility challenges inherent to the longer alkyl chain.
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Recommendation: For drug discovery campaigns targeting MRSA, use the 3-butoxy analog as

a "potency probe" to map the maximum hydrophobic tolerance of the FtsZ pocket, while using

the 3-methoxy analog as a solubility benchmark.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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